Cas no 1334369-17-3 (1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one)

• Product Name: 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one
• CAS No: 1334369-17-3
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 6022473
• PubChem ID: 56724334
• Update Time: 2025-10-19

1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one
• 1-[3-(1H-benzimidazol-2-yl)azetidin-1-yl]-2-(2-methoxyphenoxy)ethanone
• F6037-0143
• AKOS024529921
• VU0530186-1
• SR-01000926663
• 1334369-17-3
• 1-[3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl]-2-(2-methoxyphenoxy)ethan-1-one
• SR-01000926663-1
• 1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-(2-methoxyphenoxy)ethanone

• Inchi： 1S/C19H19N3O3/c1-24-16-8-4-5-9-17(16)25-12-18(23)22-10-13(11-22)19-20-14-6-2-3-7-15(14)21-19/h2-9,13H,10-12H2,1H3,(H,20,21)
• InChI Key： AAMVDABUIBQXSM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C2NC3=CC=CC=C3N=2)C1)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one

Introduction to 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1334369-17-3)

1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound, identified by its Chemical Abstracts Service (CAS) number 1334369-17-3, features a hybrid scaffold that combines a benzodiazole moiety with an azetidine ring, further modified with a 2-methoxyphenyl ether side chain. This combination of structural elements suggests a multifaceted interaction profile, which has been the focus of recent research endeavors.

The benzodiazole moiety is well-documented for its role in central nervous system modulation, particularly in the development of anxiolytic and sedative agents. Its presence in 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one implies potential pharmacological effects related to GABA receptor modulation, a key mechanism in the treatment of anxiety and related disorders. Concurrently, the azetidine ring introduces a rigid heterocyclic component that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The 2-methoxyphenyl ether side chain adds another layer of complexity, as methoxyphenyl derivatives are frequently explored for their interactions with enzymes and receptors involved in inflammation and pain signaling. Recent studies have highlighted the significance of methoxy-substituted aromatic rings in enhancing bioavailability and metabolic stability, making this structural feature particularly attractive for drug development. The overall architecture of 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one positions it as a candidate for further exploration in therapeutic applications.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and high-throughput screening techniques. The integration of molecular modeling with experimental data has enabled researchers to predict binding affinities and pharmacokinetic profiles with greater accuracy. For instance, virtual screening approaches have been employed to identify potential interactions between 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(2-methoxyphenoxy)ethan-1-one and key biological targets such as enzymes or receptors implicated in neurological disorders. These computational strategies have accelerated the process of identifying lead compounds for further optimization.

Experimental validation of computational predictions has been crucial in understanding the biological relevance of CAS No. 1334369-17-3. In vitro assays have been conducted to evaluate its interaction with enzymes such as cytochrome P450 (CYP450) isoforms, which are critical for drug metabolism. The presence of both benzodiazole and methoxyphenyl moieties raises questions about potential metabolic pathways and interactions with these enzymes. Preliminary data suggest that the compound exhibits moderate affinity for certain CYP450 isoforms, indicating a need for careful consideration in drug-drug interaction studies.

Beyond its potential as a single therapeutic agent, 1-(3-(1H-benzodiazol)-2-yloxy)-N-(4-hydroxyphenyl)-N-methylpropanamide, a derivative sharing structural similarities with 1334369(17)-17, has been explored in combination therapies. The rationale behind such combinations is to enhance therapeutic efficacy while minimizing side effects. For example, pairing compounds that target different mechanistic pathways may provide synergistic effects in treating multifaceted diseases such as neurodegenerative disorders or chronic pain syndromes. The benzodiazole component's ability to modulate neuronal activity could complement other therapeutic agents targeting peripheral pain mechanisms.

The synthesis of CAS No. 1334369(17)-17 involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the benzodiazole moiety, followed by ring-closing metathesis or cyclization techniques to form the azetidine core. The final step involves etherification to incorporate the 2-methoxyphenyl group. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have been employed to improve efficiency and selectivity.

The physicochemical properties of 1334369(17)-17, including solubility, partition coefficients (LogP), and pKa values, are critical determinants of its pharmacokinetic behavior. Computational tools have been instrumental in predicting these properties before experimental validation. For instance, molecular dynamics simulations can provide insights into how the compound's conformational flexibility affects its interaction with biological membranes or target proteins. Such simulations are essential for designing experiments aimed at optimizing drug-like properties.

Recent advancements in analytical chemistry have enabled high-resolution characterization of complex molecules like CAS No 1334369(17)-17. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed structural information that is indispensable for confirming synthesis outcomes and understanding molecular interactions at an atomic level. High-resolution NMR studies have revealed insights into the dynamic behavior of functional groups within the molecule, which can influence its reactivity and binding properties.

The exploration of novel scaffolds like those found in 1334369(17)-17 is driven by the need for innovative therapeutic solutions to address unmet medical needs. The benzodiazole-based compounds continue to be scrutinized for their potential applications beyond traditional anxiolytic uses, including neuroprotection against oxidative stress or modulation of neuroinflammatory pathways. Similarly, azetidine derivatives have shown promise in various disease models due to their ability to penetrate biological barriers effectively.

In conclusion,CAS No 1334369(17)-17 represents a structurally intriguing compound with potential therapeutic applications rooted in its unique molecular design。The interplay between its benzodiazole、azetidine、and 2-methoxyphenyl components suggests multifaceted biological activities that warrant further investigation。Advances in computational chemistry、synthetic methodologies、and analytical techniques continue to facilitate the exploration of such complex molecules，opening new avenues for drug discovery。As research progresses，the full pharmacological profile and clinical potential of this compound will become increasingly clear，potentially leading to novel therapeutic strategies across multiple disease domains。